Ethyl 3-[(2,3-dimethoxybenzoyl)amino]-1-benzofuran-2-carboxylate

• IUPAC Name: ethyl 3-[(2,3-dimethoxybenzoyl)amino]-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C20H19NO6/c1-4-26-20(23)18-16(12-8-5-6-10-14(12)27-18)21-19(22)13-9-7-11-15(24-2)17(13)25-3/h5-11H,4H2,1-3H3,(H,21,22)
• InChI Key: OJGHPQIGVYACKI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2O1)NC(=O)C3=C(C(=CC=C3)OC)OC
• Molecular Formula: C20H19NO6
• Molecular Weight: 369.4 g/mol
• CAS No.: 847405-80-5

Description

Ethyl 3-[(2,3-dimethoxybenzoyl)amino]-1-benzofuran-2-carboxylate is a useful research compound. Its molecular formula is C20H19NO6 and its molecular weight is 369.373. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research focusing on the synthesis and characterization of complex organic compounds reveals methodologies that could be applicable to Ethyl 3-[(2,3-dimethoxybenzoyl)amino]-1-benzofuran-2-carboxylate. For example, Spoorthy et al. (2021) describe the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates, detailing a process involving reactions of ethyl 3-((3,4-dimethoxybenzylidene)amino) thiophene-2-carboxylate with mercapto acetic acid, which could offer insight into the synthesis routes for related benzofuran derivatives (Spoorthy, Kumar, Rani, & Ravindranath, 2021).

Antimicrobial Activity

• The antimicrobial activity of synthesized compounds is a significant area of research. For instance, the study by Spoorthy et al. (2021) on the antimicrobial evaluation of synthesized analogues demonstrates the potential of similar benzofuran derivatives in contributing to the development of new antimicrobial agents. This suggests that this compound could also be explored for its antimicrobial properties.

Optical and Material Applications

• Elkanzi et al. (2020) explore the optical characterizations of pyrimidine fused quinolone carboxylate moiety for photodiode applications, demonstrating how complex organic molecules can be utilized in the development of organic photodiodes. This research indicates the potential for this compound in similar optical and electronic applications, given its complex structure that might offer unique optical properties (Elkanzi, Farag, Roushdy, & Mansour, 2020).

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. Therefore, Ethyl 3-[(2,3-dimethoxybenzoyl)amino]-1-benzofuran-2-carboxylate could be a subject of future research in the field of medicinal chemistry.